Ethyl 5-(bromomethyl)isoxazole-3-carboxylate
Cat. No. B1610638
Key on ui cas rn:
84654-29-5
M. Wt: 234.05 g/mol
InChI Key: WGYWHPXMHCTBIS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_SMILES
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[Br:32][C:33]([Br:34])([Br:35])[Br:36].[Cl:37][CH2:38][Cl:39].[OH:1][CH2:2][c:3]1[cH:4][c:5]([C:8](=[O:9])[O:10][CH2:11][CH3:12])[n:6][o:7]1.[c:13]1([P:14]([c:15]2[cH:16][cH:17][cH:18][cH:19][cH:20]2)[c:21]2[cH:22][cH:23][cH:24][cH:25][cH:26]2)[cH:27][cH:28][cH:29][cH:30][cH:31]1>>[CH2:2]([c:3]1[cH:4][c:5]([C:8](=[O:9])[O:10][CH2:11][CH3:12])[n:6][o:7]1)[Br:32]
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Inputs
Step One
|
Name
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
|
BrC(Br)(Br)Br
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
ClCCl
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
CCOC(=O)c1cc(CO)on1
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
c1ccc(P(c2ccccc2)c2ccccc2)cc1
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CCOC(=O)c1cc(CBr)on1
|
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
